Cas no 172155-07-6 (2,2,3,4,4,5,5,6,6,7,8,8,8-Tridecafluoro-3,7-bis(trifluoromethyl)-octanoic Acid)

• Product Name: 2,2,3,4,4,5,5,6,6,7,8,8,8-Tridecafluoro-3,7-bis(trifluoromethyl)-octanoic Acid
• CAS No: 172155-07-6
• MF: C₁₀HF₁₉O₂
• MW: 514.083410024643
• MDL: MFCD01320738
• CID: 137083
• PubChem ID: 2776093
• Update Time: 2025-04-19

2,2,3,4,4,5,5,6,6,7,8,8,8-Tridecafluoro-3,7-bis(trifluoromethyl)-octanoic Acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2,2,3,4,4,5,5,6,6,7,8,8,8-tridecafluoro-3,7-bis(trifluoromethyl)-
• 2,​2,​3,​4,​4,​5,​5,​6,​6,​7,​8,​8,​8-​Tridecafluoro-​3,​7-​bis(trifluoromethyl)​-octanoic Acid
• 2,2,3,4,4,5,5,6,6,7,8,8,8-tridecafluoro-3,7-bis(trifluoromethyl)octanoic acid
• Perfluoro(3,7-dimethyloctanoic acid)
• Perfluoro-3,7-dimethyloctanoic acid
• PC1214
• Perfluoro-3,7-dimethyloctanoic acid50µg
• PF3,7DIMEOA
• 3,7-Bis(trifluoromethyl)-2,2,3,4,4,5,5,6,6,7,8,8,8-tridecafluorooctanoic acid
• 3,7-Bis(trifluoromethyl)-2,2,3,4,4,5,5,6,6,7,8,8,8-tridecafluorooctanoic acid, Nonadecafluoro(3,7-dimethyloctanoic acid)
• FS-4766
• A811380
• 2,2,3,4,4,5,5,6,6,7,8,8,8-Tridecafluoro-3,7-bis(trifluoromethyl)octanoic acid; PFC
• PERFLUORO-3,7-DIMETHYLOCTANOICACID
• KZUSAXRVIONPJU-UHFFFAOYSA-N
• 2,?2,?3,?4,?4,?5,?5,?6,?6,?7,?8,?8,?8-?Tridecafluoro-?3,?7-?bis(trifluoromethyl)?-octanoic Acid
• AKOS015852650
• CS-0205975
• MFCD01320738
• Perfluoro(3,7-bis(trifluoromethyl))octanoic acid
• J-010799
• SCHEMBL756867
• 172155-07-6
• FT-0676128
• NS00018817
• DTXSID40379808
• 2,2,3,4,4,5,5,6,6,7,8,8,8-Tridecafluoro-3,7-bis(trifluoromethyl)-octanoic Acid
• perfluoro-3,7-dimethyl-octanoic acid
• 3,7m2-PFOA; PF-3,7-DMOA; 2,2,3,4,4,5,5,6,6,7,8,8,8-Tridecafluoro-3,7-bis(trifluoromethyl)octanoic acid; PFC
• G73015
• DB-231635

• MDL： MFCD01320738
• Inchi： 1S/C10HF19O2/c11-2(12,1(30)31)3(13,8(21,22)23)5(15,16)7(19,20)6(17,18)4(14,9(24,25)26)10(27,28)29/h(H,30,31)
• InChI Key： KZUSAXRVIONPJU-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C(C(=O)O)(F)F)F)(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 513.96700
• Monoisotopic Mass: 513.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 6.3

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 90°C 0,1mm
• Flash Point: 73.1±25.9 °C
• Refractive Index: 1.288
• PSA: 37.30000
• LogP: 5.71570
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

2,2,3,4,4,5,5,6,6,7,8,8,8-Tridecafluoro-3,7-bis(trifluoromethyl)-octanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)